Cas no 102045-96-5 ((4S)-2,2-dimethyl-1,3-dioxolane-4-carboxylic acid)

(4S)-2,2-Dimethyl-1,3-dioxolane-4-carboxylic acid is a chiral carboxylic acid derivative featuring a dioxolane-protecting group, commonly employed in asymmetric synthesis and pharmaceutical intermediates. The (4S)-configuration ensures high stereochemical purity, making it valuable for enantioselective reactions. The dioxolane ring enhances stability under acidic and basic conditions, while the carboxylic acid functionality allows for further derivatization. This compound is particularly useful in the synthesis of biologically active molecules, including APIs and fine chemicals, where precise chirality control is critical. Its robust structure and compatibility with diverse reaction conditions make it a reliable building block in organic and medicinal chemistry research.
(4S)-2,2-dimethyl-1,3-dioxolane-4-carboxylic acid structure
102045-96-5 structure
Product Name:(4S)-2,2-dimethyl-1,3-dioxolane-4-carboxylic acid
CAS No:102045-96-5
MF:C6H10O4
MW:146.141202449799
MDL:MFCD09952018
CID:136643
PubChem ID:11126405
Update Time:2025-06-07

(4S)-2,2-dimethyl-1,3-dioxolane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-2,2-Dimethyl-1,3-dioxolane-4-carboxylic acid
    • 1,3-Dioxolane-4-carboxylicacid, 2,2-dimethyl-, (4S)-
    • 2,3-Isopropylidene-sn-glycerol 1-tosylate
    • 2,3-O-isopropylidene-L-glyceric acid
    • L-glycero-2,3-dihydroxy-2,3-O-isopropylidenepropyl p-toluenesulfonate
    • (S)-2,2-Dimethyldioxolane-4-carboxylic acid
    • (S)-2,3-(Isopropylidenedioxy)propionic acid
    • 1,3-Dioxolane-4-carboxylicacid,2,2-dimethyl-,(4S)-(9CI)
    • 1,3-Dioxolane-4-carboxylic acid, 2,2-dimethyl-, (4S)-
    • (4S)-2,2-dimethyl-1,3-dioxolane-4-carboxylic acid
    • E79037
    • EN300-1719716
    • AS-79973
    • OZPFVBLDYBXHAF-BYPYZUCNSA-N
    • CS-0099094
    • MFCD09952018
    • 102045-96-5
    • SCHEMBL1030223
    • (S)-2,2-Dimethyl-1,3-dioxolane-4-carboxylicacid
    • MDL： MFCD09952018
    • Inchi： 1S/C6H10O4/c1-6(2)9-3-4(10-6)5(7)8/h4H,3H2,1-2H3,(H,7,8)/t4-/m0/s1
    • InChI Key： OZPFVBLDYBXHAF-BYPYZUCNSA-N
    • SMILES： O1[C@H](C(=O)O)COC1(C)C

Computed Properties

  • Exact Mass: 146.05800
  • Monoisotopic Mass: 146.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • Density: 1.203±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 244.2±35.0 ºC (760 Torr),
  • Flash Point: 101.6±19.4 ºC,
  • Refractive Index: 1.447
  • Solubility: Dissolution (77 g/l) (25 º C),
  • PSA: 55.76000
  • LogP: 0.22250

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(4S)-2,2-dimethyl-1,3-dioxolane-4-carboxylic acid Production Method

(4S)-2,2-dimethyl-1,3-dioxolane-4-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:102045-96-5)(4S)-2,2-dimethyl-1,3-dioxolane-4-carboxylic acid
Order Number:A800504
Stock Status:in Stock
Quantity:1.0g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):178.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:102045-96-5)(4S)-2,2-dimethyl-1,3-dioxolane-4-carboxylic acid
A800504
Purity:99%
Quantity:1.0g
Price ($):178.0
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